Cas no 821799-66-0 (Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]-)

Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]- structure
821799-66-0 structure
Product name:Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]-
CAS No:821799-66-0
MF:C14H17F3
MW:242.279994726181
CID:696287
PubChem ID:71419696

Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [1-ethenyl-3-methyl-1-(trifluoromethyl)butyl]-
    • [5-methyl-3-(trifluoromethyl)hex-1-en-3-yl]benzene
    • 821799-66-0
    • DTXSID00838926
    • Inchi: InChI=1S/C14H17F3/c1-4-13(10-11(2)3,14(15,16)17)12-8-6-5-7-9-12/h4-9,11H,1,10H2,2-3H3
    • InChI Key: HXUTUGAMTHRIBT-UHFFFAOYSA-N
    • SMILES: CC(C)CC(C=C)(C1=CC=CC=C1)C(F)(F)F

Computed Properties

  • Exact Mass: 242.12823503g/mol
  • Monoisotopic Mass: 242.12823503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 0Ų

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